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Introduction

FOLFIRINOX is a combination chemotherapy regimen that has become a standard of care for
certain types of cancer, most notably pancreatic adenocarcinoma. The acronym FOLFIRINOX
is derived from the names of the four drugs that comprise the regimen: FOLinic acid
(leucovorin), Fluorouracil (5-FU), IRINotecan, and OXaliplatin. This technical guide provides a
comprehensive review of the existing literature on FOLFIRINOX, with a focus on its clinical
efficacy, mechanism of action, and the experimental protocols used in its evaluation.

Mechanism of Action

The efficacy of the FOLFIRINOX regimen stems from the synergistic and multi-faceted attack
on cancer cells by its constituent drugs. Each component targets a different aspect of cell
division and survival, leading to a potent anti-tumor effect.

o 5-Fluorouracil (5-FU): A pyrimidine analog that acts as an antimetabolite. Its active
metabolites inhibit thymidylate synthase, an enzyme crucial for the synthesis of thymidine, a
necessary component of DNA. This leads to a "thymineless death" in rapidly dividing cancer
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cells. 5-FU can also be incorporated into both DNA and RNA, further disrupting their normal
functions. Folinic acid is administered with 5-FU to enhance its inhibitory effect on
thymidylate synthase.

« Irinotecan: A topoisomerase | inhibitor. Its active metabolite, SN-38, binds to the DNA-
topoisomerase | complex, preventing the re-ligation of single-strand breaks. This leads to the
accumulation of DNA damage, particularly during DNA replication, ultimately triggering
apoptosis.

o Oxaliplatin: A platinum-based chemotherapy drug. It forms covalent bonds with DNA,
creating both intra- and inter-strand crosslinks. These crosslinks physically obstruct DNA
replication and transcription, leading to cell cycle arrest and apoptosis.

The combined action of these drugs creates a formidable challenge to the survival of cancer
cells by simultaneously disrupting DNA synthesis, repair, and replication.

Signaling Pathways

The following diagram illustrates the key cellular pathways targeted by the components of the
FOLFIRINOX regimen.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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